Cas no 165315-14-0 (2,4,7,12-Tetraazatridecan-13-oicacid,9-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,(2-methyl-5-thiazolyl)methyl ester, (5S,8S,9S,11S)- (9CI))

• Product name: 2,4,7,12-Tetraazatridecan-13-oicacid,9-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,(2-methyl-5-thiazolyl)methyl ester, (5S,8S,9S,11S)- (9CI)
• CAS No: 165315-14-0
• MF: C₃₈H₅₀N₆O₅S₂
• MW: 734.9708
• CID: 193279
• PubChem ID: 482944

2,4,7,12-Tetraazatridecan-13-oicacid,9-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,(2-methyl-5-thiazolyl)methyl ester, (5S,8S,9S,11S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,7,12-Tetraazatridecan-13-oicacid,9-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,(2-methyl-5-thiazolyl)methyl ester, (5S,8S,9S,11S)- (9CI)
• (2-methyl-1,3-thiazol-5-yl)methyl N-[(2S,4S,5S)-4-hydroxy-5-[[(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate
• 2,4,7,12-Tetraazatridecan-13-oicacid,9-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bi
• DTXSID10167911
• (2-methylthiazol-5-yl)methyl N-[(1S,3S,4S)-1-benzyl-3-hydroxy-4-[[(2S)-2-[[(2-isopropylthiazol-4-yl)methyl-methyl-carbamoyl]amino]-3-methyl-butanoyl]amino]-5-phenyl-pentyl]carbamate
• 2,4,7,12-Tetraazatridecan-13-oic acid, 9-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-, (2-methyl-5-thiazolyl)methyl ester, [5S-(5R*,8R*,9R*,11R*)]-
• 165315-14-0
• SCHEMBL7187545
• 2,4,7,12-Tetraazatridecan-13-oic acid, 9-hydroxy-2-methyl-5-(1-methylethyl)-1-(2-(1-methylethyl)-4-thiazolyl)-3,6-dioxo-8,11-bis(phenylmethyl)-, (2-methyl-5-thiazolyl)methyl ester, (5S-(5R*,8R*,9R*,11R*))-

• Inchi： InChI=1S/C38H50N6O5S2/c1-24(2)34(43-37(47)44(6)21-30-23-50-36(40-30)25(3)4)35(46)42-32(18-28-15-11-8-12-16-28)33(45)19-29(17-27-13-9-7-10-14-27)41-38(48)49-22-31-20-39-26(5)51-31/h7-16,20,23-25,29,32-34,45H,17-19,21-22H2,1-6H3,(H,41,48)(H,42,46)(H,43,47)/t29-,32-,33-,34-/m0/s1
• InChI Key： IBTJZDRNPNNZIO-UYDQTSAYSA-N
• SMILES： CC1=NC=C(COC(N[C@H](C[C@@H]([C@@H](NC([C@@H](NC(N(CC2=CSC(C(C)C)=N2)C)=O)C(C)C)=O)CC2C=CC=CC=2)O)CC2C=CC=CC=2)=O)S1

Computed Properties

• Exact Mass: 734.3288
• Monoisotopic Mass: 734.328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 18
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 946.4°Cat760mmHg
• Flash Point: 526.1°C
• Refractive Index: 1.596
• PSA: 145.78